Cas no 74114-54-8 (1-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-3-(4-chlorophenyl)-1H-pyrazol-5-amine)

• Product Name: 1-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-3-(4-chlorophenyl)-1H-pyrazol-5-amine
• CAS No: 74114-54-8
• MF: C₁₈H₁₂BrClN₄S
• MW: 431.736680030823
• CID: 1764952
• PubChem ID: 1498367
• Update Time: 2025-04-21

1-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-3-(4-chlorophenyl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-3-(4-chlorophenyl)-1H-pyrazol-5-amine
• 2-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-5-(4-chlorophenyl)pyrazol-3-amine
• AKOS001995364
• NSC-789055
• 1H-Pyrazol-5-amine, 1-(4-(4-bromophenyl)-2-thiazolyl)-3-(4-chlorophenyl)-
• 74114-54-8
• STL440215
• NSC789055
• 1-(4-(4-Bromophenyl)-2-thiazolyl)-3-(4-chlorophenyl)-1H-pyrazol-5-amine
• DTXSID70225061
• BRN 1164593

• Inchi： 1S/C18H12BrClN4S/c19-13-5-1-12(2-6-13)16-10-25-18(22-16)24-17(21)9-15(23-24)11-3-7-14(20)8-4-11/h1-10H,21H2
• InChI Key： PKXPSTIXLXLWCZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=CSC(=N1)N1C(=CC(C2C=CC(=CC=2)Cl)=N1)N

Computed Properties

• Exact Mass: 429.96546g/mol
• Monoisotopic Mass: 429.96546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 85Ų